(Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine

• Molecular Formula: C12H23NO
• Molecular Weight: 197.32 g/mol
• IUPAC Name: N-(cyclohex-3-en-1-ylmethyl)-4-methoxybutan-1-amine
• InChI: InChI=1S/C12H23NO/c1-14-10-6-5-9-13-11-12-7-3-2-4-8-12/h2-3,12-13H,4-11H2,1H3
• InChI Key: GBXLYANXDZNDGN-UHFFFAOYSA-N
• Canonical SMILES: COCCCCNCC1CCC=CC1

Description

(Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine (CAS: 112600-56-3) is a secondary amine featuring a cyclohexene ring substituted with a methyl group and a 4-methoxybutyl chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine typically involves the reaction of cyclohex-3-en-1-ylmethylamine with 4-methoxybutyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

While specific industrial production methods for (Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride to yield amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur with halides or other electrophiles to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Halides, electrophiles, organic solvents, basic conditions.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Amines, alcohols.

Substitution: Various substituted amines or alcohols depending on the electrophile used.

Scientific Research Applications

(Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound Name	CAS Number	Key Structural Features	Reported Properties/Applications	References
(Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine	112600-56-3	Cyclohexene ring, methoxybutyl chain	Limited data; inferred solubility in polar solvents
4-(3-Methylcyclohexyl)but-3-en-1-amine	Not specified	Methylcyclohexyl group, unsaturated aliphatic chain	Intermediate in pharmaceutical synthesis
1-(4-Methoxybutyl)-N-(2-methylpropyl)-...*	Not specified	Methoxybutyl chain, benzimidazole-carboxamide core	Crystalline form with defined X-ray diffraction peaks
2-Methyl-6,7-dihydro-4H-pyrano[4,3-d]thiazole	1233186-50-9	Pyran-thiazole fused ring	Potential bioactive scaffold for drug discovery

*Partial name truncated for brevity; full name in .

Key Observations:

Structural Complexity: The target compound’s cyclohexene ring introduces steric hindrance and π-bond reactivity, distinguishing it from saturated analogs like 4-(3-Methylcyclohexyl)but-3-en-1-amine . The 4-methoxybutyl chain enhances polarity compared to non-ether-containing analogs, likely improving solubility in polar solvents (e.g., ethanol, DMSO) .

Biological Relevance: Compounds with methoxyalkyl chains (e.g., 1-(4-Methoxybutyl)-N-(2-methylpropyl)-...) often exhibit improved pharmacokinetic profiles due to increased metabolic stability .

Biological Activity

(Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine is a compound that has garnered interest in the fields of organic chemistry and medicinal research due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The compound features a cyclohexene ring attached to a methoxybutylamine group, which contributes to its unique chemical properties. This structure allows it to interact with various biological targets, making it a candidate for further pharmacological studies.

The biological activity of (Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine is primarily linked to its ability to modulate specific molecular targets within biological systems. It may act as an agonist or antagonist at certain receptors or enzymes, influencing various biochemical pathways.

• Receptor Interaction : The compound has shown potential in interacting with neurotransmitter receptors, which could impact neurological functions.
• Enzymatic Modulation : It may inhibit or activate enzymes involved in metabolic pathways, suggesting applications in metabolic disorders.

Biological Activity Assessment

Research has indicated that (Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine exhibits promising biological activities, including:

• Antiproliferative Effects : In vitro studies have demonstrated that the compound can inhibit the proliferation of cancer cell lines, indicating potential anticancer properties.

Cell Line	IC50 (µM)	Effect
HCT116 (Colon)	1.6	Induces apoptosis
A549 (Lung)	2.0	Cell cycle arrest
MKN45 (Stomach)	2.5	Cytotoxic effects

Case Studies

Several studies have investigated the biological activity of related compounds, providing insights into the potential of (Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine:

• Study on Analogues : A study assessed cyclohexene derivatives for their antiproliferative activity against various cancer cell lines. The findings suggested that modifications in the cyclohexene structure could enhance biological efficacy, supporting the exploration of (Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine as a lead compound for drug development .
• Mechanistic Insights : Research highlighted the importance of structural components in determining the biological activity of cyclohexene derivatives. The presence of specific functional groups in (Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine may facilitate interactions with target proteins involved in cancer progression .

Comparison with Similar Compounds

To better understand the uniqueness of (Cyclohex-3-en-1-ylmethyl)(4-methoxybutyl)amine, comparisons with structurally similar compounds are essential:

Compound Name	Structural Features	Biological Activity
(Cyclohex-3-en-1-ylmethyl)(methyl)amine	Cyclohexene + Methyl group	Moderate antiproliferative effects
(Cyclohex-3-en-1-ylmethyl)(4-methylphenyl)methylamine	Cyclohexene + 4-Methylphenyl group	Enhanced receptor binding
(Cyclohex-3-en-1-ylmethyl)(4-methoxyphenyl)methylamine	Cyclohexene + 4-Methoxyphenyl group	Stronger cytotoxicity